(E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid

Specification

• CAS No.: 122520-79-0
• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C10H7NO4/c11-5-7(10(14)15)3-6-1-2-8(12)9(13)4-6/h1-4,12-13H,(H,14,15)/b7-3+
• Standard InChI Key: CJMWBHLWSMKFSM-XVNBXDOJSA-N
• Isomeric SMILES: C1=CC(=C(C=C1/C=C(\C#N)/C(=O)O)O)O
• SMILES: C1=CC(=C(C=C1C=C(C#N)C(=O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C=C(C#N)C(=O)O)O)O
• Appearance: Solid powder

Introduction

(E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid, also known as Tyrphostin AG30, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This compound has been identified with the CAS number 122520-79-0 and is structurally characterized by its cyano group, carboxylic acid group, and phenolic moiety.

Biological Activities

This compound exhibits several significant biological activities:

• Anti-inflammatory Effects: It inhibits pro-inflammatory cytokines and enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α).

• Antioxidant Activity: Due to its phenolic structure, it possesses antioxidant properties that protect against oxidative stress by scavenging free radicals.

• Potential Anticancer Properties: Preliminary studies suggest it may induce apoptosis in cancer cells and inhibit cell proliferation.

Biological Activities Table

Activity	Mechanism
Anti-inflammatory	Inhibition of COX-2 and TNF-α
Antioxidant	Scavenging free radicals
Potential Anticancer	Inducing apoptosis and inhibiting cell proliferation

Research Findings

Research indicates that (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid has been studied in various contexts:

• In Vitro Studies: It significantly reduces the production of inflammatory mediators in macrophage cell lines.

• Animal Models: Treatment with this compound has led to decreased skin damage and inflammation markers in models of skin inflammation.

Research Findings Table

Study Type	Key Findings
In Vitro	Reduced inflammatory mediators in macrophages
Animal Models	Decreased skin damage and inflammation markers

Potential Therapeutic Applications

Given its diverse biological activities, (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid is a promising candidate for further research in therapeutic areas such as:

• Inflammation and Pain Management: Its anti-inflammatory properties could be beneficial in managing inflammatory conditions.

• Cancer Therapy: Preliminary anticancer effects suggest potential applications in oncology.

• Dermatology: Its topical application may be useful in treating skin conditions characterized by inflammation.

Therapeutic Applications Table

Application Area	Potential Use
Inflammation and Pain Management	Anti-inflammatory therapy
Cancer Therapy	Inducing apoptosis in cancer cells
Dermatology	Topical treatment for inflammatory skin conditions